[Tyr1]-Somatostatin-14

• Molecular Formula: C82H108N18O20S2
• Molecular Weight: 1730.0 g/mol
• InChI: InChI=1S/C82H108N18O20S2/c1-45(102)68-80(117)96-60(37-49-22-10-5-11-23-49)77(114)100-69(46(2)103)81(118)97-63(42-101)78(115)98-65(82(119)120)44-122-121-43-64(89-67(106)41-88-70(107)54(85)34-50-28-30-52(104)31-29-50)79(116)91-56(26-14-16-32-83)71(108)95-62(39-66(86)105)76(113)93-58(35-47-18-6-3-7-19-47)73(110)92-59(36-48-20-8-4-9-21-48)74(111)94-61(38-51-40-87-55-25-13-12-24-53(51)55)75(112)90-57(72(109)99-68)27-15-17-33-84/h3-13,18-25,28-31,40,45-46,54,56-65,68-69,87,101-104H,14-17,26-27,32-39,41-44,83-85H2,1-2H3,(H2,86,105)(H,88,107)(H,89,106)(H,90,112)(H,91,116)(H,92,110)(H,93,113)(H,94,111)(H,95,108)(H,96,117)(H,97,118)(H,98,115)(H,99,109)(H,100,114)(H,119,120)/t45-,46-,54+,56?,57?,58?,59+,60?,61?,62+,63?,64+,65+,68+,69+/m1/s1
• InChIKey: HTAVEOUQMYLKNB-VWTOFNQASA-N

[Tyr1]-Somatostatin-14 Procurement Overview

[Tyr1]-Somatostatin-14 (CAS 59481-23-1), a synthetic tetradecapeptide where the N-terminal alanine of native somatostatin-14 is replaced by a tyrosine residue, retains the cyclic disulfide bridge (Cys3–Cys14) essential for somatostatin receptor (SSTR) recognition [1]. With a molecular weight of 1729.97 Da, this analog binds to somatostatin receptor subtype 2 (SSTR2) and has served for over four decades as the foundational 125I-radioligand for quantitative SSTR binding assays, receptor autoradiography, and somatostatin radioimmunoassay (RIA) development [1][2].

● SSTR2 receptor binding studies (radioligand)

● Somatostatin RIA tracer for plasma research

● Brain tissue autoradiography mapping

• [1] Epelbaum J, Tapia Arancibia L, Kordon C, Enjalbert A. Characterization, Regional Distribution, and Subcellular Distribution of 125I-Tyr1-Somatostatin Binding Sites in Rat Brain. Journal of Neurochemistry. 1982;38(6):1515-1523. DOI:10.1111/j.1471-4159.1982.tb06627.x View Source
• [2] Reubi JC, Perrin MH, Rivier JE, Vale W. High affinity binding sites for a somatostatin-28 analog in rat brain. Life Sciences. 1981;28(19):2191-2198. DOI:10.1016/0024-3205(81)90622-6 View Source

[Tyr1]-Somatostatin-14 Substitution Limitations

Native somatostatin-14 (SRIF-14) lacks a tyrosine residue suitable for direct oxidative radioiodination without altering the pharmacophoric core, precluding its use as a radioligand without structural modification [1]. The Tyr1 substitution imparts a measurable alteration in receptor binding kinetics—a ~4-fold reduction in affinity compared to native SRIF-14 (Ki 0.90 nM vs. 0.23 nM on rat cortical membranes)—meaning that experimental protocols calibrated with [Tyr1]-Somatostatin-14 cannot use SRIF-14 interchangeably without re-optimization of competing ligand concentrations [1]. Furthermore, alternative radioligands such as [125I-Tyr11]-Somatostatin-14 differ in proteolytic stability and non-specific binding characteristics, while therapeutic analogs like octreotide exhibit profoundly different SSTR subtype selectivity profiles (Ki >300 nM at SSTR1 vs. broad nanomolar-range binding for [Tyr1]-Somatostatin-14), making them unsuitable replacements for receptor mapping or RIA applications [2][3].

Native SRIF-14

May exhibit ~4-fold higher affinity; requires recalibration of competition assays.

[Tyr11]-Somatostatin-14

Differing proteolytic stability profile may shift binding results in tissue assays.

Octreotide / therapeutic analogs

SSTR subtype selectivity mismatch limits use for receptor mapping or RIA.

• [1] Epelbaum J, Tapia Arancibia L, Kordon C, Enjalbert A. Characterization, Regional Distribution, and Subcellular Distribution of 125I-Tyr1-Somatostatin Binding Sites in Rat Brain. Journal of Neurochemistry. 1982;38(6):1515-1523. DOI:10.1111/j.1471-4159.1982.tb06627.x View Source
• [2] Patel YC, Srikant CB. Somatostatin Receptors. In: Somatostatin. Springer, Boston, MA; 1985:77-99. DOI:10.1007/978-1-4613-2599-4_5 View Source
• [3] Table 1: Ki values (nM) of Somatostatin, [D-Trp8]-SRIF, Octreotide and Somatostatin analogs to receptors SSTR1–5. Scientific Reports. 2016;6:27285. DOI:10.1038/srep27285 View Source

[Tyr1]-Somatostatin-14 Comparative Evidence

Receptor Binding Affinity vs. Native SRIF-14

In a direct competition binding assay using rat cerebral cortical membranes and 125I-Tyr1-SRIF as the radioligand, [Tyr1]-Somatostatin-14 (Tyr1-SRIF) displaced tracer binding with a Ki of 0.90 nM, whereas native somatostatin-14 (SRIF-14) exhibited a Ki of 0.23 nM under identical conditions [1]. The Kd of the radioligand itself for cortical membranes was determined as 0.4 nM by saturation analysis [1]. This represents a 3.9-fold reduction in receptor affinity resulting from the N-terminal Tyr1 modification, yet [Tyr1]-Somatostatin-14 retains subnanomolar affinity suitable for high-sensitivity receptor detection [1].

Binding Affinity vs. Native SRIF-14

Head-to-head

Ki 0.90 nM vs. Ki 0.23 nM

Reported ~4-fold affinity reduction from Tyr1 modification.

Apply correction factor for competition data interpretation.

Evidence Dimension	Binding affinity (Ki) for native somatostatin receptors in rat brain cortical membranes
Target Compound Data	Ki = 0.90 nM ([Tyr1]-Somatostatin-14 competing against 125I-Tyr1-SRIF)
Comparator Or Baseline	Ki = 0.23 nM (native SRIF-14 competing against 125I-Tyr1-SRIF)
Quantified Difference	3.9-fold lower affinity for [Tyr1]-Somatostatin-14 relative to native SRIF-14
Conditions	Rat cerebral cortical membranes; radioligand: 125I-Tyr1-SRIF; equilibrium displacement assay; Kd of radioligand = 0.4 nM

Why This Matters

Users must apply a ~4-fold correction factor when using [Tyr1]-Somatostatin-14 as a competing ligand or when comparing IC50 values across studies that employed different somatostatin analogs; this directly impacts experimental design and data interpretation in receptor pharmacology studies.

• [1] Epelbaum J, Tapia Arancibia L, Kordon C, Enjalbert A. Characterization, Regional Distribution, and Subcellular Distribution of 125I-Tyr1-Somatostatin Binding Sites in Rat Brain. Journal of Neurochemistry. 1982;38(6):1515-1523. DOI:10.1111/j.1471-4159.1982.tb06627.x View Source

Proteolytic Stability vs. [Tyr11]-Somatostatin-14

In isolated bovine brain microvessels at 23°C, 125I-[Tyr1]SRIF was rapidly degraded by capillary aminopeptidase with a half-time of approximately 3 minutes (Km = 76 μM, Vmax = 74 nmol min−1) [1]. In the same study, 125I-[Tyr11]SRIF—where the iodine label is positioned at Tyr11 away from the N-terminus—was converted to free iodotyrosine at a much slower rate, attributed to degradation by a lower-activity endopeptidase rather than the N-terminal aminopeptidase pathway [1]. This demonstrates that the N-terminal Tyr1 modification renders the peptide susceptible to rapid aminopeptidase-mediated degradation, a vulnerability not shared by the Tyr11 analog [1].

Proteolytic Stability vs. [Tyr11]-SRIF

Head-to-head

t1/2 ≈ 3 min (Tyr1) vs. Slower degradation (Tyr11)

N-terminal aminopeptidase susceptibility may impact brain tissue assays.

Consider protease inhibitors or Tyr11 analog for extended incubations.

Evidence Dimension	Proteolytic degradation half-time in brain microvessel preparation
Target Compound Data	t1/2 ≈ 3 min at 23°C (125I-[Tyr1]SRIF; degraded by capillary aminopeptidase; Km = 76 μM, Vmax = 74 nmol min−1)
Comparator Or Baseline	125I-[Tyr11]SRIF: degraded at a much slower rate (exact half-time not reported; degraded by lower-activity endopeptidase pathway)
Quantified Difference	>>2-fold faster degradation for [Tyr1]-SRIF (qualitative comparison; exact ratio not provided)
Conditions	Isolated bovine brain microvessels; 23°C; aminopeptidase-mediated degradation characterized kinetically

Why This Matters

For in vivo or ex vivo binding studies involving brain tissue, users must incorporate aminopeptidase inhibitors or consider [Tyr11]-Somatostatin-14 as a more stable alternative; the rapid N-terminal degradation of [Tyr1]-Somatostatin-14 can lead to significant underestimation of receptor binding if not controlled.

• [1] Pardridge WM, Eisenberg J, Yamada T. Rapid Sequestration and Degradation of Somatostatin Analogues by Isolated Brain Microvessels. Journal of Neurochemistry. 1985;44(4):1178-1184. DOI:10.1111/j.1471-4159.1985.tb08741.x View Source

RIA Tracer Sensitivity and Precision

A radioimmunosorbent assay for plasma somatostatin utilizing 125I-Tyr1-somatostatin as the labeled antigen achieved a detection sensitivity of 5–10 pg/mL, with intra-assay and inter-assay variation ranging between 8% and 20% [1]. The assay employed lactoperoxidase-mediated radioiodination of Tyr1-somatostatin, followed by Sephadex G-25 purification; extracted somatostatin recovery ranged from 80% to 118% [1]. This RIA format, using 125I-Tyr1-somatostatin as tracer, remains the basis for commercial somatostatin RIA kits that employ a double-antibody solid-phase precipitation technique [2].

RIA Tracer Sensitivity

Method context

5–10 pg/mL sensitivity 8–20% CV

Established benchmark for plasma somatostatin RIA protocols.

Assay continuity relies on this tracer; re-validation needed if substituted.

Evidence Dimension	Radioimmunoassay analytical performance (sensitivity and precision)
Target Compound Data	Sensitivity: 5–10 pg/mL; intra-assay variation: 8–20%; inter-assay variation: 8–20% (using 125I-Tyr1-somatostatin tracer)
Comparator Or Baseline	No direct comparator data available for alternative tracers in the same assay system; performance represents the established benchmark for somatostatin RIA
Quantified Difference	Not applicable (single-tracer assay characterization; no head-to-head tracer comparison available)
Conditions	Human plasma; lactoperoxidase radioiodination; Sephadex G-25 purification; double-antibody solid-phase separation; recovery 80–118%

Why This Matters

Procurement of [Tyr1]-Somatostatin-14 is essential for laboratories operating established somatostatin RIA protocols, as the entire calibration and validation framework—including commercial kit formulations—is built around 125I-Tyr1-somatostatin as the tracer; switching to an alternative tracer would require complete re-validation of the assay.

• [1] A radioimmunosorbent assay for plasma somatostatin. Clinical Endocrinology. INIS Repository Reference. Sensitivity: 5–10 pg/mL; intra- and interassay variation: 8–20%. View Source
• [2] Diasource Diagnostics. Somatostatin RIA (RB306 RUO) Product Information. 125I-Tyr1-somatostatin double-antibody solid-phase RIA kit. View Source

Binding Stability vs. D-Trp8 Analogs

Comparative studies using rat pituitary membrane preparations demonstrated that both 125I-Tyr1-somatostatin and 125I-Tyr11-somatostatin displayed less stable and lower specific uptake with higher non-specific binding, whereas the stabilized analog 125I-Tyr1[D-Trp8]somatostatin retained more than 80% of its binding activity after 90 minutes of incubation [1]. The stabilized analog bound to pituitary particles with high affinity (Ka = 8.6 ± 1.2 × 10^9 M−1) and a binding capacity of 54.4 ± 2.6 fmol/mg [1]. This establishes that [Tyr1]-Somatostatin-14, while historically foundational, exhibits inferior binding stability in pituitary membrane assays compared to D-Trp8-modified analogs [1].

Binding Stability vs. D-Trp8 Analog

Head-to-head

Lower specific binding (Tyr1) vs. 80% binding retained (D-Trp8)

Stabilized analog may be preferred for pituitary membrane assays.

Tyr1-SRIF suitable for short incubations or legacy data alignment.

Evidence Dimension	Binding stability (retention of binding activity after incubation) and non-specific binding in pituitary membrane preparations
Target Compound Data	125I-Tyr1-somatostatin: less stable, lower specific uptake, higher non-specific binding (qualitative assessment vs. D-Trp8 analog)
Comparator Or Baseline	125I-Tyr1[D-Trp8]somatostatin: >80% binding activity retained after 90 min incubation; Ka = 8.6 ± 1.2 × 10^9 M−1; Bmax = 54.4 ± 2.6 fmol/mg
Quantified Difference	Binding activity retention: <80% for [Tyr1]-SRIF vs. >80% for [Tyr1, D-Trp8]-SRIF at 90 min (exact [Tyr1]-SRIF retention not quantified); qualitative superiority of D-Trp8 analog
Conditions	Rat pituitary plasma membrane particles; incubation up to 90 min; radioligand binding assay

Why This Matters

For pituitary receptor quantification studies requiring extended incubation times, users should consider [Tyr1, D-Trp8]-Somatostatin-14 as a more stable alternative; procurement of [Tyr1]-Somatostatin-14 should be limited to applications where short incubation times are sufficient or where historical comparability with legacy data is paramount.

• [1] Aguilera G, Parker DS. Pituitary somatostatin receptors. Characterization by binding with a nondegradable peptide analogue. Journal of Biological Chemistry. 1982;257(3):1254-1259. View Source

[Tyr1]-Somatostatin-14 Best-Fit Applications

Radioligand for Brain Receptor Binding Assays

For laboratories establishing or maintaining somatostatin receptor binding assays in rodent or human brain membrane preparations, [Tyr1]-Somatostatin-14 provides a radioligand with a well-characterized Kd of 0.4 nM on rat cortical membranes and displacement Ki of 0.90 nM [1]. Its subnanomolar affinity enables sensitive detection of SSTR populations, and the extensive published literature using this tracer permits direct cross-study comparisons. However, users must account for the ~4-fold affinity reduction relative to native SRIF-14 when interpreting competition data, and should limit incubation times to minimize N-terminal aminopeptidase degradation (t1/2 ≈ 3 min in brain microvessels) by including appropriate protease inhibitors [1][2].

Somatostatin RIA Tracer

[Tyr1]-Somatostatin-14 is the established tracer for quantitative somatostatin measurement in human plasma via RIA, delivering a detection sensitivity of 5–10 pg/mL with intra- and inter-assay variation of 8–20% when used in a double-antibody solid-phase format [3]. Laboratories that have validated their somatostatin RIA protocols around this tracer cannot substitute alternative analogs without full re-validation, making [Tyr1]-Somatostatin-14 the only directly compatible procurement choice for maintaining assay continuity and comparability with historical clinical data [3].

Receptor Autoradiography in Tissue Sections

For in vitro receptor autoradiography studies mapping regional SSTR expression in brain, pituitary, or tumor tissue sections, 125I-[Tyr1]-Somatostatin-14 enables visualization of total somatostatin binding sites with high spatial resolution [4]. The radioligand's well-characterized binding parameters (Kd ≈ 0.4–1.4 nM depending on brain region) facilitate quantitative densitometric analysis [1]. Note, however, that [125I-Tyr11]-Somatostatin-14 may yield lower non-specific background in CNS tissue, and [Leu8, D-Trp22, 125I-Tyr25]-Somatostatin-28 may be preferable for discriminating SSTR subtypes with differential somatostatin-28 affinity [4].

Reference Standard for Novel SSTR Ligands

In drug discovery programs screening novel SSTR agonists or antagonists, [Tyr1]-Somatostatin-14 serves as a benchmark radioligand for competitive binding assays against human or rodent SSTR-expressing cell membranes [5]. Its established Ki of 0.90 nM (rat brain) and 0.46 nM (rat pituitary) provides a reference point for calibrating the affinity range of new chemical entities [1][5]. However, researchers targeting specific SSTR subtypes should note that [Tyr1]-Somatostatin-14 binds broadly across SSTR subtypes without pronounced selectivity, and may be less informative for subtype-specific SAR studies than subtype-selective radioligands [5].

Application

Selection Property

Validation Focus

Brain SSTR binding assays

Subnanomolar affinity profile; extensive literature support

Affinity correction for native SRIF-14; protease inhibitor optimization

Somatostatin RIA research

Established tracer for human plasma RIA protocols

Assay continuity and cross-study comparability

Tissue receptor autoradiography

Spatial SSTR mapping with well-characterized binding parameters

Minimize non-specific binding; compare with [Tyr11] or SSTR28 analogs

Novel SSTR ligand screening

Broad SSTR binding benchmark radioligand

Subtype selectivity limitations for SAR; calibrate with reference Ki values

• [1] Epelbaum J, Tapia Arancibia L, Kordon C, Enjalbert A. Characterization, Regional Distribution, and Subcellular Distribution of 125I-Tyr1-Somatostatin Binding Sites in Rat Brain. Journal of Neurochemistry. 1982;38(6):1515-1523. DOI:10.1111/j.1471-4159.1982.tb06627.x View Source
• [2] Pardridge WM, Eisenberg J, Yamada T. Rapid Sequestration and Degradation of Somatostatin Analogues by Isolated Brain Microvessels. Journal of Neurochemistry. 1985;44(4):1178-1184. DOI:10.1111/j.1471-4159.1985.tb08741.x View Source
• [3] A radioimmunosorbent assay for plasma somatostatin. Clinical Endocrinology. INIS Repository. Sensitivity 5–10 pg/mL; variation 8–20%. View Source
• [4] Patel YC, Srikant CB. Somatostatin Receptors. In: Somatostatin. Springer, Boston, MA; 1985:77-99. DOI:10.1007/978-1-4613-2599-4_5 View Source
• [5] Reubi JC, Perrin MH, Rivier JE, Vale W. High affinity binding sites for a somatostatin-28 analog in rat brain. Life Sciences. 1981;28(19):2191-2198. AND Somatostatin receptors on rat anterior pituitary membranes. PubMed. Ki values: SRIF 0.10 nM, [Tyr1]SRIF 0.46 nM. View Source